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Compound of Interest

Compound Name: 2-Methylpentane

Cat. No.: B3432625

An In-Depth Technical Guide to the Physical and Chemical Properties of 2-Methylpentane

Abstract

2-Methylpentane, also known as isohexane, is a branched-chain alkane that holds significant
importance in both industrial and research settings. As a structural isomer of hexane, its unique
physical and chemical characteristics, driven by its molecular structure, distinguish it from its
linear counterpart. This guide provides a comprehensive overview of 2-methylpentane,
detailing its physical, thermodynamic, and spectroscopic properties. It further explores its
chemical reactivity, common applications, and critical safety protocols, offering a technical
resource for researchers, chemists, and drug development professionals.

Molecular Structure and Identification

2-Methylpentane is a saturated hydrocarbon with the chemical formula CeH14.[1][2] Its
structure consists of a five-carbon pentane chain with a methyl group bonded to the second
carbon atom.[1] This branching is fundamental to its distinct properties compared to other
hexane isomers.

o I[UPAC Name: 2-Methylpentane[3]
e Common Synonyms: Isohexane[1][2][4]

e CAS Number: 107-83-5[3]
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e Molecular Formula: CeHz14[1]

e Molecular Weight: 86.178 g-mol~1[1]

Caption: Molecular structure of 2-Methylpentane (Isohexane).

Physical and Thermodynamic Properties

The physical properties of 2-methylpentane are characteristic of a volatile, non-polar liquid. It

is a colorless liquid with a faint, gasoline-like odor.[2][4][5] Its branching lowers its boiling point

compared to n-hexane due to reduced intermolecular van der Waals forces.

Property Value Source(s)
Appearance Colorless liquid [1][5]

Odor Odorless to gasoline-like [11[5]16]
Melting Point -154 °C to -160 °C [1][3][5]
Boiling Point 60 to 62 °C [1][5]
Density 0.653 g/mL at 25 °C [11051[7]

Vapor Pressure

213 mmHg (28.2 kPa) at 25 °C

[2]

Vapor Density

3.0 (vs air)

[2]7]

Refractive Index

n20/D 1.371

[5117]

Solubility

Immiscible in water; Miscible
with alcohol, ether, acetone,

chloroform

[2](5]

Table 2: Thermodynamic Properties of 2-Methylpentane
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Property Value Source(s)
Enthalpy of Vaporization 29.93 kJ/mol [3]
Molar Heat Capacity (Liquid) 192.63 J/(mol-K) [3]
Critical Temperature 224.55 °C [3]
Critical Pressure 30.4 bar [3]
Flash Point <-29°C [2]
Autoignition Temperature 264 °C [3]

Spectroscopic Characterization

Spectroscopic analysis provides a definitive fingerprint for the identification and structural
elucidation of 2-methylpentane.

'H NMR Spectroscopy

The proton NMR spectrum of 2-methylpentane is complex due to its asymmetry. It exhibits five
distinct signals, corresponding to the five non-equivalent proton environments in the molecule.
[8] The integrated signal ratio is 6:1:2:2:3, which directly corresponds to the number of protons
in each unique environment.[8]

Infrared (IR) Spectroscopy

The IR spectrum of 2-methylpentane is characteristic of a saturated alkane. It is dominated by
strong C-H stretching absorption bands between 2880 and 2940 cm~1.[9] Additionally, C-H
deformation (bending) vibrations appear in the 1365 to 1480 cm~! range.[9] The region from
approximately 400 to 1500 cm~?* is known as the fingerprint region and is unique to the
molecule's specific vibrational modes.[9] The absence of absorptions for other functional
groups (like O-H or C=0) confirms its identity as a pure alkane.[9]

Mass Spectrometry

Under electron ionization (El), 2-methylpentane produces a molecular ion (M*) peak at an m/z
ratio of 86.[10] The fragmentation pattern is key to its identification. The most abundant
fragment, or base peak, typically appears at m/z = 43, corresponding to the stable isopropyl
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cation ([CH(CHs)2]*) or propyl cation ([CH2CH2CHs]*) formed by C-C bond cleavage.[10] Other
significant fragments can be observed at m/z = 57 and m/z = 71, resulting from the loss of ethyl

and methyl radicals, respectively.[10]

Chemical Properties and Reactivity

As a saturated alkane, 2-methylpentane is relatively unreactive under standard conditions. Its

chemistry is dominated by free-radical reactions and combustion.

Combustion: Like all alkanes, 2-methylpentane undergoes complete combustion in the
presence of sufficient oxygen to produce carbon dioxide and water.[5]

o 2 CeHia(l) + 19 O2(g) — 12 CO2(g) + 14 H20(g)

Reactivity Profile: The compound is generally stable but reacts violently with strong oxidizing
agents, creating a fire and explosion hazard.[11] It is non-hydrolyzable as it lacks a suitable
functional group.[5]

Halogenation: In the presence of UV light, 2-methylpentane can undergo free-radical
halogenation. This reaction is typically non-selective and results in a mixture of mono- and
poly-halogenated isomers.

Reactions of Derivatives: While 2-methylpentane itself is inert to nucleophiles, its
halogenated derivatives are useful substrates. For example, 2-chloro-2-methylpentane
reacts with a strong base like sodium methoxide to yield a mixture of substitution (S»2) and
elimination (E2) products, including 2-methoxy-2-methylpentane and various methylpentene
isomers.[12][13]

Experimental Workflow and Protocols
General Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for analyzing or reacting with a liquid

sample like 2-methylpentane.
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Caption: A generalized workflow for chemical synthesis and analysis.

Protocol: Determination of Boiling Point

This protocol describes a standard method for determining the boiling point of 2-
methylpentane, emphasizing the causality behind each step for accuracy and safety.

o Safety First: Before starting, review the Safety Data Sheet (SDS). 2-Methylpentane is highly
flammable. Ensure the work is performed in a well-ventilated fume hood, away from any
ignition sources.[11] Wear appropriate PPE, including safety goggles, gloves, and a lab coat.
[14]

e Apparatus Setup: Assemble a distillation apparatus using a round-bottom flask, a condenser,
and a collection flask. The choice of a closed system prevents the escape of flammable
vapors.[11] Add a few boiling chips to the flask to ensure smooth boiling and prevent
bumping, which can lead to inaccurate temperature readings.

o Sample Addition: Place approximately 15-20 mL of 2-methylpentane into the round-bottom
flask.

o Heating: Gently heat the flask using a heating mantle. Direct flame heating is avoided due to
the high flammability of the substance.[14]

o Temperature Measurement: Place a thermometer so that the bulb is just below the level of
the side arm leading to the condenser. This positioning ensures the measurement of the
vapor temperature as it enters the condenser, which corresponds to the true boiling point at
that atmospheric pressure.
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Observation: Record the temperature at which a steady stream of distillate is collected and
the temperature reading remains constant. This stable temperature is the boiling point.

Post-Experiment: Allow the apparatus to cool completely before disassembly to prevent
ignition of residual hot vapors upon contact with air.

Safety, Handling, and Storage

Hazards: 2-Methylpentane is a highly flammable liquid and vapor (Category 2).[15] It
causes skin irritation and may cause drowsiness or dizziness upon inhalation.[15][16] A
significant hazard is that it may be fatal if swallowed and enters the airways due to a high
risk of aspiration.[15] It is also toxic to aquatic life with long-lasting effects.[15]

Handling: All work should be conducted in a well-ventilated area or fume hood.[11] Keep the
substance away from heat, sparks, open flames, and other ignition sources.[14] Use non-
sparking tools and explosion-proof electrical equipment.[11][14] It is critical to ground and
bond containers and receiving equipment to prevent the buildup of electrostatic charges.[11]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,
and a lab coat.[16] If vapors or aerosols are generated, respiratory protection may be
required.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] The
storage area should be fireproof and separate from strong oxidants.[11]

Applications

Due to its volatility and solvent properties, 2-methylpentane has several industrial and

laboratory applications:

Solvent: It is used as a solvent for rubber, vegetable oil extraction, adhesives, and paints.[2]
[51[17]

Organic Synthesis: It serves as a raw material or intermediate in organic synthesis.[5][17]

Fuel Component: It occurs naturally in petroleum and is a component of gasoline.[2][5] Its
Research Octane Number (RON) is 75.[1]
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e Analytical Chemistry: It is used as a solvent in chromatography and spectroscopy due to its
low boiling point and good solvent properties for organic compounds.[18]

Conclusion

2-Methylpentane is a versatile branched-chain alkane with a well-defined set of physical,
chemical, and spectroscopic properties. Its branched structure results in a lower boiling point
and different reactivity compared to its linear isomer, n-hexane. A thorough understanding of its
properties, reactivity, and especially its significant safety hazards is essential for its proper
handling and application in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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